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Compound of Interest

Compound Name: Tenalisib R Enantiomer

Cat. No.: B1449679 Get Quote

Essential Safety and Handling Guide for
Tenalisib R Enantiomer
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Tenalisib R Enantiomer. Adherence to these procedures

is essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

Name: Tenalisib R Enantiomer

Synonyms: RP6530 R Enantiomer

CAS Number: 1639417-54-1

Hazard Identification and Safety Precautions
Tenalisib R Enantiomer is a potent phosphoinositide 3-kinase (PI3K) delta and gamma

inhibitor.[1][2] The compound presents several health hazards, and appropriate precautions

must be taken at all times.

Summary of Hazards:

Harmful if swallowed.[3]
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Suspected of causing cancer.[3]

Suspected of damaging fertility or the unborn child.[3]

May cause damage to organs through single or repeated exposure.[3]

Toxic to aquatic life, with long-lasting effects.[3]

Due to these potential hazards, it is imperative to handle Tenalisib R Enantiomer only after all

safety precautions have been thoroughly reviewed and understood.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling Tenalisib R Enantiomer:

PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber).

Inspect gloves prior to use and dispose of them

properly after handling.

Eye/Face Protection

Safety glasses with side-shields or goggles. A

face shield may be required for operations with

a splash hazard.[3]

Skin and Body Protection

A lab coat or other protective clothing to prevent

skin contact. Ensure cuffs are tucked into

gloves.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator may

be necessary.

Operational Plan for Safe Handling
The following step-by-step workflow should be followed to ensure the safe handling of

Tenalisib R Enantiomer from receipt to disposal.
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Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Ventilated Workspace

Weigh Compound in a Chemical Fume Hood

Proceed to Handling

Dissolve in Appropriate Solvent (e.g., DMSO)

Decontaminate Workspace and Equipment

Experiment Complete

Dispose of Waste in Accordance with Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tenalisib R Enantiomer.
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Detailed Protocol:

Preparation:

Thoroughly read and understand the Safety Data Sheet (SDS) before commencing any

work.[3]

Put on all required PPE as detailed in the table above.

Prepare a designated, well-ventilated workspace, preferably within a chemical fume hood.

Handling:

When weighing the solid compound, perform the task in a chemical fume hood to avoid

inhalation of any dust. Do not breathe dust.[3]

For creating stock solutions, Tenalisib R Enantiomer is soluble in DMSO (100 mg/mL).[2]

Use appropriate solvents and be aware of their specific hazards.

Avoid eating, drinking, or smoking when using this product.[3]

Storage:

Store the compound in a securely locked location.[3]

Storage conditions for the powder are 3 years at -20°C and 2 years at 4°C.[2]

In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Disposal Plan
Proper disposal of Tenalisib R Enantiomer and any contaminated materials is crucial to

prevent environmental harm.

Waste Disposal: Dispose of contents and containers in accordance with all local, regional,

national, and international regulations.[3] Do not release into the environment.[3]
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Spill Management: In the event of a spill, keep unnecessary personnel away.[3] Wear

appropriate protective equipment during clean-up.[3] Prevent the product from entering

drains.[3] For small spills, clean the surface thoroughly to remove residual contamination.[3]

For large spills, stop the flow of material if it is safe to do so and collect the spillage.[3]

Mechanism of Action: PI3K Signaling Pathway
Tenalisib is a potent and selective inhibitor of the delta and gamma isoforms of

phosphoinositide 3-kinase (PI3K).[1][2] The PI3K pathway is a critical signaling cascade

involved in cell proliferation, survival, and differentiation. By inhibiting PI3Kδ and PI3Kγ,

Tenalisib can modulate these cellular processes, which is relevant to its application in research,

particularly in hematologic malignancies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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